Cas no 1195574-74-3 (1-fluoro-4-(3-nitroprop-1-en-1-yl)benzene)

• Product Name: 1-fluoro-4-(3-nitroprop-1-en-1-yl)benzene
• CAS No: 1195574-74-3
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• CID: 6234029
• PubChem ID: 165673276
• Update Time: 2025-05-20

1-fluoro-4-(3-nitroprop-1-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-(3-nitroprop-1-en-1-yl)benzene
• EN300-1812096
• 1195574-74-3

• Inchi： 1S/C9H8FNO2/c10-9-5-3-8(4-6-9)2-1-7-11(12)13/h1-6H,7H2/b2-1+
• InChI Key： XLKCUWKBXJPDFY-OWOJBTEDSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.05390666g/mol
• Monoisotopic Mass: 181.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-fluoro-4-(3-nitroprop-1-en-1-yl)benzene

Recent Advances in the Study of 1-fluoro-4-(3-nitroprop-1-en-1-yl)benzene (CAS: 1195574-74-3) in Chemical Biology and Pharmaceutical Research

1-fluoro-4-(3-nitroprop-1-en-1-yl)benzene (CAS: 1195574-74-3) is a fluorinated nitroalkene derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. This compound, characterized by the presence of a fluorine atom and a nitropropene moiety on a benzene ring, exhibits interesting reactivity and has been explored for various applications, including as a building block in organic synthesis and as a potential pharmacophore in drug discovery.

Recent studies have focused on the synthesis and characterization of 1-fluoro-4-(3-nitroprop-1-en-1-yl)benzene, with particular emphasis on its utility in click chemistry and bioorthogonal reactions. The fluorine atom in the compound enhances its reactivity in nucleophilic substitution reactions, while the nitropropene group serves as an excellent Michael acceptor, making it a versatile intermediate for the construction of more complex molecules. Researchers have successfully employed this compound in the synthesis of novel heterocyclic compounds with potential therapeutic applications.

In the context of drug discovery, 1-fluoro-4-(3-nitroprop-1-en-1-yl)benzene has been investigated as a potential inhibitor of various enzymes, including kinases and proteases. Preliminary in vitro studies have demonstrated its ability to modulate enzyme activity, suggesting its potential as a lead compound for the development of new therapeutic agents. Additionally, its fluorinated structure may contribute to improved pharmacokinetic properties, such as enhanced metabolic stability and membrane permeability.

Recent advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, have facilitated the detailed characterization of 1-fluoro-4-(3-nitroprop-1-en-1-yl)benzene and its derivatives. These studies have provided valuable insights into the compound's structural dynamics and reactivity, which are crucial for its application in medicinal chemistry. Furthermore, computational modeling approaches have been employed to predict its binding interactions with biological targets, aiding in the rational design of more potent and selective analogs.

Despite these promising developments, challenges remain in the optimization of 1-fluoro-4-(3-nitroprop-1-en-1-yl)benzene for therapeutic use. Issues such as potential toxicity and off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include the exploration of its applications in targeted drug delivery systems and its potential as a fluorescent probe for bioimaging, leveraging its unique chemical properties.

In conclusion, 1-fluoro-4-(3-nitroprop-1-en-1-yl)benzene (CAS: 1195574-74-3) represents a promising compound in chemical biology and pharmaceutical research. Its versatile reactivity and potential biological activities make it a valuable tool for synthetic chemists and drug discovery scientists alike. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in the development of novel therapeutics and diagnostic agents.